Cas no 99042-58-7 (2-Azidoethyl b-D-fructopyranoside)

• Product Name: 2-Azidoethyl b-D-fructopyranoside
• CAS No: 99042-58-7
• MF: C₈H₁₅N₃O₆
• MW: 249.221202135086
• CID: 1002714
• PubChem ID: 91658893
• Update Time: 2025-11-02

2-Azidoethyl b-D-fructopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-AZIDOETHYL-BETA-D-FRUCTOPYRANOSIDE
• 2-AZIDOETHYL-B-D-FRUCTOPYRANOSIDE
• 2-AZIDOETHYL-β-D-FRUCTOPYRANOSIDE
• 2-AZIDOETHYL-SS-D-FRUCTOPYRANOSIDE
• W-204181
• 99042-58-7
• (2R,3S,4S,5R)-2-(2-AZIDOETHOXY)-2,5-BIS(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 2-Azidoethyl b-D-fructopyranoside

• Inchi： 1S/C8H15N3O6/c9-11-10-1-2-16-8(4-13)7(15)6(14)5(3-12)17-8/h5-7,12-15H,1-4H2/t5-,6-,7+,8-/m1/s1
• InChI Key： QGYGQHVACBKGHS-OOJXKGFFSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)OCCN=[N+]=[N-])O)O

Computed Properties

• Exact Mass: 249.09600
• Monoisotopic Mass: 249.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 149.13000
• LogP: -2.43244

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-Azidoethyl b-D-fructopyranoside

Exploring the Unique Properties and Applications of 2-Azidoethyl β-D-fructopyranoside (CAS No. 99042-58-7)

2-Azidoethyl β-D-fructopyranoside (CAS No. 99042-58-7) is a specialized carbohydrate derivative that has garnered significant attention in the fields of glycobiology and chemical synthesis. This compound, characterized by its azidoethyl functional group attached to a β-D-fructopyranoside backbone, serves as a versatile building block for various biochemical and pharmaceutical applications. Researchers and industry professionals are increasingly interested in its potential due to its unique structural features and reactivity.

The molecular structure of 2-Azidoethyl β-D-fructopyranoside combines the sweetness and solubility properties of fructose with the reactive azido group, making it an excellent candidate for click chemistry applications. This reactivity is particularly valuable in the development of glycoconjugates, which are essential in drug delivery systems, vaccine development, and diagnostic tools. The compound’s ability to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has made it a staple in modern bioconjugation strategies.

In recent years, the demand for 2-Azidoethyl β-D-fructopyranoside has surged due to its role in glycoscience research. Scientists are exploring its use in creating glycopolymers and glycodendrimers, which mimic natural carbohydrate structures and enhance biocompatibility in medical applications. Additionally, its stability under physiological conditions makes it a preferred choice for in vivo studies, where precise labeling and tracking of biomolecules are required.

The synthesis of 2-Azidoethyl β-D-fructopyranoside typically involves the modification of fructose derivatives through regioselective reactions. Advanced techniques such as enzymatic glycosylation and chemical glycosylation are employed to achieve high yields and purity. These methods are continually refined to meet the growing needs of the pharmaceutical and biotechnology industries, where high-purity carbohydrates are in high demand.

One of the most exciting applications of 2-Azidoethyl β-D-fructopyranoside is in the field of glycoproteomics. Researchers use this compound to label and analyze glycoproteins, which play critical roles in cellular communication and disease mechanisms. The azido group’s compatibility with bioorthogonal chemistry allows for non-disruptive tagging, enabling detailed studies of glycosylation patterns in complex biological systems.

Beyond academia, 2-Azidoethyl β-D-fructopyranoside has found utility in industrial applications. Its incorporation into functional materials, such as hydrogels and biosensors, has opened new avenues for smart material design. These materials are being tested for use in wound healing, tissue engineering, and controlled drug release, aligning with the current trend toward personalized medicine and biocompatible innovations.

The market for 2-Azidoethyl β-D-fructopyranoside is expected to grow as more industries recognize its potential. Companies specializing in custom synthesis and research chemicals are expanding their portfolios to include this compound, catering to the needs of laboratories and manufacturers worldwide. Its compatibility with green chemistry principles also makes it an attractive option for sustainable development initiatives.

In conclusion, 2-Azidoethyl β-D-fructopyranoside (CAS No. 99042-58-7) represents a fascinating intersection of chemistry and biology. Its unique properties and broad applicability make it a valuable tool for researchers and industries alike. As advancements in glycobiology and bioconjugation continue, this compound is poised to play an even more significant role in scientific and medical breakthroughs.